2-(Furan-2-yl)-5-(morpholino(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[morpholin-4-yl(phenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H18N4O3S/c24-18-16(27-19-20-17(21-23(18)19)14-7-4-10-26-14)15(13-5-2-1-3-6-13)22-8-11-25-12-9-22/h1-7,10,15,24H,8-9,11-12H2
• InChI Key: AQLFJHMIFTTZKE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=CC=C2)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• CAS No.: 887219-56-9

Description

2-(Furan-2-yl)-5-(morpholino(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Applications : This compound has been studied for its potential antimicrobial properties. In a study by Başoğlu et al. (2013), similar compounds, derived from furan-2-carbohydrazide and incorporating 1,2,4-triazole and morpholine moieties, showed activity against certain microorganisms. This suggests possible applications in combating microbial infections (Başoğlu et al., 2013).

• Electrochromic Properties : Compounds related to the chemical structure of interest have been investigated for their electrochromic properties. Akpinar et al. (2013) synthesized thiazolo[5,4-d]thiazole-containing donor–acceptor type alternating copolymers with furan moieties, revealing potential for electrochromic applications due to their multichromic properties and low band-gap values (Akpinar, Udum, & Toppare, 2013).

• Antiviral and Antitumor Applications : Some derivatives of the compound have been studied for their antiviral and antitumor activities. Khan et al. (2014) synthesized similar compounds with potential inhibitory activity against HIV replication and kinesin Eg5, a protein involved in cancer cell proliferation (Khan et al., 2014).

• Spectroscopic and Structural Studies : The compound and its derivatives have been the subject of various spectroscopic and structural studies, which are crucial for understanding its properties and potential applications. Koparır et al. (2005) described the synthesis and structural analysis of similar compounds, providing foundational knowledge for further research (Koparır, Çetin, & Cansiz, 2005).

• Synthesis and Characterization of Derivatives : The synthesis and characterization of various derivatives of this compound have been extensively studied. Sarhan et al. (2008) reported the synthesis of thiazolo[3,2-b][1,2,4]triazole derivatives, providing insights into their structural and chemical properties (Sarhan, Elsherif, Mahmoud, & Habib, 2008).